3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one

• IUPAC Name: 3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C20H18BrN3O/c1-2-12-4-3-5-15-17(11-22-19(12)15)16-10-18(23-24-20(16)25)13-6-8-14(21)9-7-13/h3-9,11,16,22H,2,10H2,1H3,(H,24,25)
• InChI Key: PNMGBCBYCJUWMP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2)C3CC(=NNC3=O)C4=CC=C(C=C4)Br
• Molecular Formula: C20H18BrN3O
• Molecular Weight: 396.3 g/mol
• CAS No.: 1023821-21-7

Description

3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one, also known as BEIP, is a heterocyclic compound with a broad range of biological activities. It is a compound that has been studied extensively for its potential applications in the pharmaceutical and biotechnological fields. BEIP has been found to possess antimicrobial, antioxidant, anti-inflammatory, and anticancer activities. In addition, it has been studied for its potential use as a drug delivery system.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Studies have explored various synthesis techniques for compounds similar to 3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one. For example, the single pot synthesis approach has been utilized for synthesizing related heterocyclic compounds, demonstrating the versatility of such methods in creating complex organic structures (Asif, Singh, & Lakshmayya, 2011).

• Large-Scale Synthesis : Large-scale synthesis of related compounds, such as 4’-(4-Bromophenyl)-2,2’:6’,2”-terpyridine, has been reported, highlighting the potential for industrial-scale production of similar chemical entities (Siemeling et al., 2003).

Biological and Pharmacological Activities

• Antimicrobial Properties : Research on compounds with a similar structure has shown antimicrobial properties. For instance, ethoxyphthalimide derivatized spiro[indole‐3,5′‐[1,3]thiazolo[4,5‐c]isoxazol]‐2(1H)‐ones exhibited antimicrobial activity, suggesting potential for similar structures in antimicrobial applications (Thadhaney et al., 2010).

• Anticancer Evaluation : Derivatives of pyridazinones have been evaluated for their anticancer activities. For example, some 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives have shown promise in this area, indicating the potential of related compounds in cancer research (Bekircan et al., 2008).

• Cardioactive Agents : Certain pyridazinone derivatives, such as 6-(4-Aminophenyl)-4,5-dihydro-3(2H)-pyridazinone, have been identified as vital structural parts of cardio-active agents, suggesting potential applications for similar compounds in cardiovascular drug development (Imran & Abida, 2016).

Applications in Material Science

• Base Oil Improvement : Pyridazinone derivatives have been synthesized and tested for base oil improvement, indicating their utility in industrial applications (Nessim, 2017).